Cas no 197588-22-0 (Benzonitrile,3-(aminooxy)-5-fluoro-)
197588-22-0 structure
Product Name:Benzonitrile,3-(aminooxy)-5-fluoro-
CAS No:197588-22-0
MF:C7H5FN2O
MW:152.125804662704
CID:117153
PubChem ID:15326529
Update Time:2025-04-18
Benzonitrile,3-(aminooxy)-5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-(aminooxy)-5-fluoro-
- Benzonitrile, 3-(aminooxy)-5-fluoro- (9CI)
- 3-(Aminooxy)-5-fluorobenzonitrile
- 3-aminooxy-5-fluorobenzonitrile
- DTXSID801300146
- 197588-22-0
-
- Inchi: 1S/C7H5FN2O/c8-6-1-5(4-9)2-7(3-6)11-10/h1-3H,10H2
- InChI Key: UQBROGHYJRVKML-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C=C(C=1)ON
Computed Properties
- Exact Mass: 152.03865
- Monoisotopic Mass: 152.03859095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59Ų
Experimental Properties
- PSA: 59.04
Benzonitrile,3-(aminooxy)-5-fluoro- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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